Cas no 1805356-62-0 (2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine
• CAS No: 1805356-62-0
• MF: C₇H₃F₂N₃O₃
• MW: 215.113827943802
• CID: 4872715
• Update Time: 2025-05-24

2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine

• Inchi： 1S/C7H3F2N3O3/c8-7(9)6-3(2-10)11-5(12(14)15)1-4(6)13/h1,7H,(H,11,13)
• InChI Key： SIARLXURMQRHOK-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C([N+](=O)[O-])NC=1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: 0.7
• Topological Polar Surface Area: 98.7

Additional information on 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine

2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine: A Comprehensive Overview

The compound 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine, with the CAS number 1805356-62-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 4, and a nitro group at position 6. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of nitro groups in modulating the electronic properties of aromatic compounds. The presence of the nitro group at position 6 in this compound significantly influences its reactivity and stability. Researchers have demonstrated that such substitution patterns can enhance the compound's ability to participate in various redox reactions, making it a promising candidate for applications in electrochemical systems and energy storage devices.

The cyano group at position 2 plays a crucial role in stabilizing the molecule through resonance effects. This stabilization is particularly beneficial in high-energy environments, where the compound can maintain its structural integrity under challenging conditions. Additionally, the difluoromethyl group at position 3 introduces fluorine atoms into the molecule, which are known for their electronegativity and ability to influence molecular polarity. This feature has been leveraged in recent studies to explore the compound's potential as a precursor for fluorinated pharmaceuticals.

The hydroxyl group at position 4 adds another layer of functionality to this compound. It enables the formation of hydrogen bonds, which can be exploited in designing bioactive molecules or as building blocks for supramolecular chemistry. Recent research has focused on utilizing this hydroxyl functionality to create self-assembling structures with potential applications in drug delivery systems and nanotechnology.

In terms of synthesis, several methodologies have been reported for the preparation of 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine. Traditional approaches involve multi-step reactions, including nitration, cyanation, and fluorination steps. However, recent advancements have introduced more efficient routes that utilize microwave-assisted synthesis or catalytic systems to streamline the process and improve yield. These developments underscore the growing interest in optimizing synthetic pathways for complex aromatic compounds.

The application of this compound extends beyond traditional chemical synthesis. Its unique combination of functional groups makes it an ideal candidate for exploring new materials with tailored properties. For instance, researchers have investigated its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for gas storage, catalysis, and sensing applications due to their high surface area and tunable pore structures.

In the pharmaceutical sector, the compound's structural features have been exploited to design bioactive molecules with potential therapeutic applications. The nitro group's redox activity has been linked to anti-inflammatory and antioxidant properties, while the cyano and difluoromethyl groups contribute to molecular diversity and bioavailability. Recent studies have focused on modifying these substituents to enhance pharmacokinetic profiles and target-specific activities.

The stability of 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine under various conditions has also been a topic of interest. Researchers have reported that the compound exhibits good thermal stability up to moderate temperatures, making it suitable for high-temperature applications. However, its sensitivity to strong reducing agents necessitates careful handling during synthesis and processing.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-hydroxy-6-nitropyridine represents a versatile platform for exploring diverse chemical transformations and applications. Its unique combination of functional groups positions it as a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing cutting-edge technologies across multiple disciplines.